Self assembly of a diphenanthrolinylpyrene-bridged CuI trimer

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A901677E

Abstract

The ligand 1,8-di(1,10-phenanthrolin-2-yl)pyrene has been prepared and complexed with CuI such that three ligands bridge a triangular arrangement of three metals resulting in a symmetrical helical assembly with each pyrene layered between two phenanthrolines at optimum π-stacking distance.

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